Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate

• IUPAC Name: [chloro(dimethylamino)methylidene]-dimethylazanium;hexafluorophosphate
• InChI: InChI=1S/C5H12ClN2.F6P/c1-7(2)5(6)8(3)4;1-7(2,3,4,5)6/h1-4H3;/q+1;-1
• InChI Key: CUKNPSDEURGZCO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=[N+](C)C)Cl.F[P-](F)(F)(F)(F)F
• Molecular Formula: C5H12ClF6N2P
• DSSTOX Substance ID: DTXSID50451023
• Molecular Weight: 280.58 g/mol
• CAS RN: 207915-99-9, 94790-35-9

Description

Synthesis Analysis

The synthesis of Chloro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate involves the reaction of tetramethylchloroformamidinium hexafluorophosphate with excess anhydrous potassium fluoride (KF) to produce the title compound and its analogs. This reaction highlights a method for preparing such reagents, which are crucial for acyl fluoride formation, coupling reactions for amide preparation, and both solution and solid-phase peptide synthesis (El‐Faham & Huang, 2008).

Molecular Structure Analysis

The molecular structure of compounds related to this compound has been elucidated through various spectroscopic and crystallographic methods. Studies on similar compounds have demonstrated the importance of molecular structure in determining the reactivity and stability of these reagents in chemical synthesis (Clark et al., 1997).

Chemical Reactions and Properties

This compound is involved in reactions facilitating the transformation of carboxylic acids into acid fluorides, showcasing its utility in the formation of interchain carboxylic anhydrides on self-assembled monolayers. This reactivity pattern is distinct from that observed in solution-based reactions, highlighting the compound's unique behavior in different environments (Chi & Choi, 2006).

Scientific Research Applications

• Synthesis of Hydroxamates from Carboxylic Acids : It is utilized in the direct synthesis of hydroxamates from carboxylic acids (Bailén et al., 2001).

• Preparation of Cox-2 Inhibitor Etoricoxib : It acts as a precursor in the preparation of the Cox-2 inhibitor etoricoxib (Davies et al., 2003).

• Chemical Reactions with Silver Sulfite : When reacted with silver sulfite, it produces tetramethylthiourea S,S,S-trioxide (Walter & Rohloff, 1975).

• Generation of Perfluoroalkyl Carbanions : It is involved in generating stable perfluoroalkyl carbanions, offering a new source of fluoride ion (Delyagina et al., 1981).

• Formation of Interchain Carboxylic Anhydrides : It is used as a reagent for the formation of interchain carboxylic anhydrides on self-assembled monolayers (Chi & Choi, 2006).

• Mechanochemical Nucleophilic Substitution of Alcohols : A mechanochemical method using this compound for nucleophilic substitution of alcohols is noted for its safety and reduced waste (Dalidovich et al., 2021).

• Preparation of Vinamidinium Hexafluorophosphate Salts : It is efficiently prepared for use in preparing cations and nitro compounds (Davies et al., 2000).

• Study of Metal-Metal Bonding in Complex Structures : Its salts have potential applications in studying metal-metal bonding in complex structures (Tian et al., 2004).

Mechanism of Action

Target of Action

The primary targets of TCFH are the amino acids in peptide synthesis . It acts as a general activating agent in solid-phase chemistry, promoting the formation of amide derivatives rather than amides .

Mode of Action

TCFH interacts with its targets (amino acids) by facilitating the formation of onium salts . This interaction results in changes at the molecular level, enabling the synthesis of peptides.

Biochemical Pathways

The key biochemical pathway affected by TCFH is the peptide coupling process . The compound’s interaction with amino acids leads to the formation of onium salts, which are crucial intermediates in peptide synthesis. The downstream effects of this pathway include the production of peptides, which play vital roles in various biological processes.

Result of Action

The primary result of TCFH’s action is the synthesis of peptides . It can also be used as a reactant for the synthesis of cancer cell cytotoxins , indicating its potential use in cancer research and treatment.

Action Environment

The efficacy and stability of TCFH are likely influenced by various environmental factors. For instance, the compound is typically stored at temperatures of 2-8°C , suggesting that temperature could play a role in maintaining its stability Other factors, such as pH and the presence of other chemicals, might also affect its action.

Safety and Hazards

TCFH is classified as a skin irritant and can cause serious eye irritation. It may also cause respiratory irritation. It is recommended to wear protective gloves, eye protection, and face protection when handling TCFH. In case of skin contact, wash with plenty of soap and water. If eye contact occurs, rinse cautiously with water for several minutes.

Future Directions

TCFH has been deemed as a coupling reagent suitable for greener peptide synthesis. It has also been rendered as ‘most preferred’ from a process safety standpoint. Therefore, it is expected that TCFH will continue to be used in the synthesis of peptides and other organic compounds in the future.